N-[cyano(2-methoxyphenyl)methyl]-2-(5-methoxy-1H-indol-3-yl)acetamide

• IUPAC Name: N-[cyano-(2-methoxyphenyl)methyl]-2-(5-methoxy-1H-indol-3-yl)acetamide
• InChI: InChI=1S/C20H19N3O3/c1-25-14-7-8-17-16(10-14)13(12-22-17)9-20(24)23-18(11-21)15-5-3-4-6-19(15)26-2/h3-8,10,12,18,22H,9H2,1-2H3,(H,23,24)
• InChI Key: AVOSMFGPCMBIMH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC=C2CC(=O)NC(C#N)C3=CC=CC=C3OC
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

“N-[cyano(2-methoxyphenyl)methyl]-2-(5-methoxy-1H-indol-3-yl)acetamide” is a complex organic compound. It contains an indole group, which is a common structure in many natural and synthetic compounds. The compound also contains a cyano group and methoxy groups, which can influence its reactivity and properties.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through condensation reactions. For example, a series of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives were synthesized based on the inhibitory effect of CA-4 analogues and indoles on tubulin polymerization.

Molecular Structure Analysis

The molecular structure of this compound would be expected to contain an indole ring, a cyano group, and methoxy groups. The presence of these groups can significantly influence the compound’s physical and chemical properties, as well as its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the indole ring, cyano group, and methoxy groups can affect properties such as solubility, reactivity, and stability.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activity of similar compounds, it could be of interest in fields such as medicinal chemistry.